Cas no 2171907-33-6 (3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol)

• Product Name: 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol
• CAS No: 2171907-33-6
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6475362
• PubChem ID: 165588617
• Update Time: 2025-10-29

3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol
• 3-[3-(hydroxymethyl)azetidin-3-yl]-5,5-dimethyloxolan-3-ol
• 2171907-33-6
• EN300-1647296

• Inchi： 1S/C10H19NO3/c1-8(2)3-10(13,7-14-8)9(6-12)4-11-5-9/h11-13H,3-7H2,1-2H3
• InChI Key： RGTSVYGWPKTRTP-UHFFFAOYSA-N
• SMILES： O1CC(CC1(C)C)(C1(CO)CNC1)O

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol

Comprehensive Analysis of 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol (CAS No. 2171907-33-6): Properties, Applications, and Research Insights

The compound 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol (CAS No. 2171907-33-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate architecture, featuring both azetidine and oxolane rings, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its functional groups that enable diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol has surged due to their versatility in medicinal chemistry. The hydroxymethyl and hydroxy groups in its structure offer sites for further derivatization, which is critical for optimizing pharmacokinetic properties. This aligns with the growing trend of fragment-based drug design, where small molecules are used to construct larger, more complex therapeutics. Additionally, its spirocyclic motif is a hotspot in modern drug development, as such frameworks often enhance binding affinity and metabolic stability.

The synthesis of CAS 2171907-33-6 involves advanced organic chemistry techniques, including ring-closing reactions and stereoselective transformations. Its chiral centers pose both challenges and opportunities for researchers aiming to produce enantiopure forms for targeted applications. This aspect is particularly relevant given the increasing focus on green chemistry and sustainable synthesis methods. Laboratories worldwide are exploring catalytic approaches to minimize waste and improve yields, addressing the broader industry shift toward environmentally friendly practices.

From an application standpoint, 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol has shown promise in the development of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) is a subject of ongoing studies, especially in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. This ties into the rising public interest in brain health and cognitive enhancers, as evidenced by frequent searches for "neuroprotective compounds" and "BBB-penetrating molecules." Furthermore, its potential as a ligand for G-protein-coupled receptors (GPCRs) opens doors for treating metabolic disorders, another area of high global demand.

In material science, the compound's rigid yet functionalized structure makes it a candidate for designing polymers with tailored properties. Its thermal stability and solubility characteristics are being evaluated for use in high-performance coatings and adhesives. These applications resonate with industries seeking alternatives to petrochemical-derived materials, a trend driven by the push for biodegradable and renewable resources. Searches for "sustainable polymer additives" and "green materials" reflect this shift, underscoring the compound's relevance.

Quality control and analytical profiling of CAS 2171907-33-6 rely on techniques like HPLC, NMR, and mass spectrometry. Purity thresholds are critical, especially for pharmaceutical-grade batches, as impurities can significantly impact biological activity. This aligns with the pharmaceutical industry's emphasis on Quality by Design (QbD) principles, a frequently searched topic among professionals. Regulatory compliance, including ICH guidelines, further highlights the need for meticulous characterization, ensuring safety and efficacy in downstream applications.

In conclusion, 3-3-(hydroxymethyl)azetidin-3-yl-5,5-dimethyloxolan-3-ol represents a multifaceted compound with broad interdisciplinary appeal. Its role in advancing drug discovery, material innovation, and sustainable chemistry positions it at the forefront of modern scientific inquiry. As research continues to unravel its full potential, this molecule is poised to address some of the most pressing challenges in health and technology, making it a cornerstone of future breakthroughs.